Cas no 88469-70-9 (5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-)

• Product name: 5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-
• CAS No: 88469-70-9
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 631531
• PubChem ID: 13114376

5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-
• 4-(hydroxymethyl)-2-phenyl-1,3-thiazole-5-carboxylic acid
• 88469-70-9
• DTXSID80518996

• Inchi： InChI=1S/C11H9NO3S/c13-6-8-9(11(14)15)16-10(12-8)7-4-2-1-3-5-7/h1-5,13H,6H2,(H,14,15)
• InChI Key： ILTJBERJOQEGLK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=C(S2)C(=O)O)CO

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų
• XLogP3: 1.6